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Compound of Interest

Compound Name: Niclosamide (sodium)

Cat. No.: B12400234

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Niclosamide and its sodium salt. Adherence to

these guidelines is essential for ensuring personal safety and maintaining a secure laboratory
environment.

Personal Protective Equipment (PPE)

When handling Niclosamide, a comprehensive approach to personal protection is necessary to
minimize exposure. The following table summarizes the required PPE.
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Protection Type

Required Equipment

Conditions for Use

Eye and Face Protection

Safety glasses with side-
shields or goggles.[1] A face

shield may also be required.[1]

Always wear when handling
Niclosamide powder or
solutions. Use goggles and a
face shield when there is a risk
of splashes or when working
with dusty conditions.[1][2]

Skin and Body Protection

Chemical-resistant gloves
(nitrile, neoprene, or
polyurethane recommended),
a lab coat, or impervious
clothing.[2][3][4]

Wear gloves at all times.[3]
Change gloves according to
the level of exposure.[2] A lab
coat or impervious clothing is
also required.[1][3]

Respiratory Protection

A full-face respirator or a
NIOSH/MSHA approved
respirator.[3][5]

Use a respirator if ventilation is
insufficient, if dust is
generated, or if exposure limits
are exceeded.[3][5]

Operational and Handling Plan

A systematic workflow is critical to safely manage Niclosamide from receipt to disposal. The

following diagram outlines the necessary steps.
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Workflow for Safe Handling of Niclosamide

Preparation

Review Safety Data Sheet (SDS)
A4

Ensure proper engineering controls (ventilation, fume hood) Wear appropriate PPE for cleanup
A4

Don appropriate Personal Protective Equipment (PPE) Contain the spill with absorbent material
Handling
A4
Weigh and prepare solutions in a designated area Collect and dispose of as hazardous waste
Y
Avoid generating dust

A4

Keep containers closed when not in use

Post-Handling

Decontaminate work surfaces

Y

Wash hands thoroughly

Disposal

Segregate waste (contaminated PPE, unused chemical)

Y

Dispose of in labeled, sealed containers

Y

Follow institutional and local regulations for hazardous waste
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Caption: A flowchart outlining the key steps for the safe handling of Niclosamide in a laboratory
setting.

Immediate Safety and Logistical Information

Handling Procedures:

Always handle Niclosamide in a well-ventilated area, preferably within a chemical fume hood
to minimize inhalation exposure.[3][4]

Avoid the formation of dust and aerosols.[3][4]

Use non-sparking tools and take precautionary measures against static discharge.[1][3]

Do not eat, drink, or smoke in areas where Niclosamide is handled.[1]

Wash hands thoroughly after handling the compound.[1]

First Aid Measures:

If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[3]

 In case of skin contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing. If irritation persists, seek medical attention.[3][4]

 In case of eye contact: Promptly flush eyes with large amounts of water for at least 15
minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[3][4]

« If swallowed: Do NOT induce vomiting. Rinse the mouth with water and seek immediate
medical attention.[1][3]

Disposal Plan

Proper disposal of Niclosamide and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation and Collection:
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 All Niclosamide waste, including unused product, contaminated lab supplies (e.g., gloves,
wipes, pipette tips), and empty containers, should be considered hazardous waste.[6]

o Collect waste in designated, clearly labeled, and sealed containers.[5]

e Do not mix Niclosamide waste with other chemical waste streams unless explicitly permitted
by your institution's environmental health and safety (EHS) office.

Disposal Methods:

» Dispose of all Niclosamide waste through an approved hazardous waste disposal program.

[1]
o Follow all local, state, and federal regulations for the disposal of chemical waste.[5]

o For spills, absorb the material with an inert substance and place it in a suitable container for
disposal.[4]

e Do not dispose of Niclosamide down the drain or in the regular trash.[3][4] Niclosamide is
very toxic to aquatic life with long-lasting effects.[1][4]

For specific disposal procedures, always consult your institution's EHS guidelines or a licensed
chemical waste disposal company.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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